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Compound of Interest

Compound Name: 2C-C

Cat. No.: B604986

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of 2C-C (2,5-
Dimethoxy-4-chlorophenethylamine), a potent psychoactive research chemical. Adherence to
these protocols is essential to ensure the safety of all laboratory personnel and the integrity of
the research being conducted. This substance should be treated as hazardous, and all
exposure should be avoided.

Chemical and Physical Properties

Property Value Source

2,5-Dimethoxy-4-
Formal Name ) [1]
chlorophenethylamine

CAS Number 88441-15-0 [1]
Molecular Formula C10H14CINO2 [1]
Purity >98% [1]
Formulation A crystalline solid [1]

DMF: 3 mg/ml, DMSO: 5
Solubility mg/ml, Ethanol: 0.5 mg/ml, [1]
PBS (pH 7.2): 5 mg/ml

Stability = 5 years at -20°C [1]
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Hazard Identification and Toxicology

2C-C is a psychoactive phenethylamine and a known hallucinogen[1]. Due to its structural
similarity to other potent psychoactive compounds, it should be handled with extreme caution.
The toxicological properties of 2C-C have not been fully investigated; however, related
phenethylamines are known to have stimulant and hallucinogenic effects[2]. A fatality has been
reported in connection with the closely related compound 2,5-dimethoxy-4-chloroamphetamine
(DOC), highlighting the potential for severe adverse health effects.

Potential Health Effects:

 Inhalation: May cause respiratory tract irritation. High concentrations could lead to systemic
effects.

o Skin Contact: May cause skin irritation. Absorption through the skin may lead to systemic
toxicity.

o Eye Contact: May cause serious eye irritation.

 Ingestion: Harmful if swallowed. May cause severe gastrointestinal irritation and systemic
toxicity.

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory when handling 2C-C. The following equipment
must be worn at all times in the laboratory where this compound is handled:

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Double gloving is
recommended for all handling procedures.

o Eye/Face Protection: Safety glasses with side shields or chemical safety goggles are
mandatory. A face shield should be worn when there is a risk of splashes.

o Respiratory Protection: A properly fitted NIOSH-approved respirator is required when
handling the powdered form of the compound or when there is a potential for aerosolization.
Use in a well-ventilated area, preferably within a chemical fume hood, is essential.
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« Skin and Body Protection: A lab coat must be worn at all times. For procedures with a higher
risk of contamination, disposable coveralls are recommended.

Experimental Protocols: Safe Handling Procedures

Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

» Don appropriate PPE before opening the package in a designated containment area, such
as a chemical fume hood.

 Verify the contents against the shipping documents.

o Store 2C-C in a securely sealed, clearly labeled container in a locked, ventilated, and
access-controlled area at -20°C for long-term stability[1].

Weighing and Solution Preparation:

All weighing of powdered 2C-C must be performed in a chemical fume hood or a ventilated
balance enclosure to minimize inhalation exposure.

Use dedicated, clearly labeled spatulas and weighing boats.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Ensure all containers are securely capped after use.

General Handling:

o Work in a well-ventilated area, preferably a certified chemical fume hood.
e Avoid all direct contact with the compound.

» Do not eat, drink, or smoke in the laboratory.

» Wash hands thoroughly with soap and water after handling the compound, before breaks,
and at the end of the workday.
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» Remove contaminated PPE and clothing immediately and decontaminate or dispose of it as
hazardous waste.

Emergency Procedures
Spill Response:

In the event of a chemical spill, follow the established laboratory emergency protocol. The
general procedure is outlined in the diagram below.
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Immediate Actions

Alert others in the area

Y

Evacuate the immediate area
if necessary

\

Assess the spill
(size, location, substance)

Containmel%; & Cleanup

Don appropriate PPE

\

Contain the spill with
absorbent material

Y

Neutralize if applicable
and safe to do so

Y

Clean the area with appropriate
solvent and decontaminating solution

Disposal &vReporting

Collect all contaminated materials
in a labeled hazardous waste container

\

Dispose of waste through
EH&S or licensed contractor

\

Report the incident to the
Laboratory Supervisor and EH&S

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Disposal Plan

All waste containing 2C-C, including unused material, contaminated lab supplies, and cleaning
materials, must be treated as hazardous waste.

Segregation: Keep 2C-C waste separate from other chemical waste streams to avoid
incompatible reactions.

o Containment: Collect all solid and liquid waste in clearly labeled, sealed, and chemical-
resistant containers.

o Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "2,5-Dimethoxy-4-chlorophenethylamine,” and the specific hazards (e.g., Toxic,
Harmful if Swallowed).

o Disposal: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EH&S) department or a licensed hazardous waste
disposal contractor. Follow all local, state, and federal regulations for hazardous waste
disposal. Do not dispose of 2C-C down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Protocols for 2C-C].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b604986#personal-protective-equipment-for-handling-
2c-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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